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Compound of Interest

3-(Chloromethyl)-6-
Compound Name:
methylquinoline

Cat. No.: B15262625

Get Quote

Executive Summary: The Alkylating Hazard

3-(Chloromethyl)-6-methylquinoline (CAS: 1365939-64-5) is not merely a toxic organic solid;

it is a reactive alkylating agent. The presence of the chloromethyl moiety (

) on the quinoline ring renders this compound highly electrophilic.

Unlike standard organic waste, this compound poses a specific risk of alkylating biological
nucleophiles (DNA, proteins), classifying it as a potential mutagen and carcinogen. Standard
solvent disposal protocols are insufficient. This guide provides a scientifically grounded, self-
validating workflow for the containment, deactivation, and destruction of this specific
intermediate.

Chemical Hazard Profile

Understanding the physicochemical properties is the first step in safe disposal. The reactivity of
the benzylic-like chloride drives the disposal logic.
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Property Specification Operational Implication

High Reactivity: Susceptible to

Chloromethyl ( nucleophilic attack (
Functional Group
) ). Acts as a lachrymator and
alkylator.

Risk of dust inhalation.[1]
Physical State Solid (Powder/Crystal) HEPA filtration required during
handling.

Generates HCI upon contact
Corrosivity pH < 2 (hydrolysis) with moisture. Corrosive to

mucous membranes.

Do not rinse skin with ethanol
GHS Classification Skin Corr. 1B (H314) (increases absorption). Wash
with soap/water.[1][2][3][4]

Requires high-temperature
Waste Class Halogenated Organic incineration (>1100°C) with

scrubber systems.

Immediate Spill Response Protocol

Scenario: An uncontained release of solid material or solution on the benchtop.

The following decision tree dictates the immediate operational response. Speed and
containment are prioritized over cleaning.
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SPILL DETECTED
3-(Chloromethyl)-6-methylquinoline

Assess State & Volume

Solid Spill Solution Spill
Minimize Aerosol Inert Material
Cover with Wet Paper Towel Absorb with Vermiculite/Sand
(Prevents Dust) (DO NOT use sawdust)

:

Collect Absorbent into
HDPE Container

Scoop into Wide-Mouth Jar

Label: ‘Hazardous Waste:
Halogenated/Corrosive'

Surface Decontamination
(See Section 4)

Click to download full resolution via product page
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Figure 1: Immediate spill response decision matrix. Note the prohibition of combustible
absorbents (sawdust) due to the alkylating nature of the compound.

Deactivation and Glassware Cleaning

Scientific Rationale: Simply washing glassware with water or acetone is dangerous; it creates a
large volume of dilute, toxic waste. We utilize a Chemical Quenching strategy using Sodium
Thiosulfate (

). The thiosulfate anion is a soft nucleophile that rapidly reacts with the chloromethyl group,
displacing the chloride and forming a non-volatile, water-soluble Bunte salt (S-alkyl thiosulfate).

The "Bunte Salt" Protocol

Applicability: Cleaning glassware, spatulas, and treating trace residues.

e Preparation: Prepare a 10% w/v Sodium Thiosulfate solution in water.

e Soak: Immerse contaminated glassware in the solution for 24 hours.
o Mechanism:[5][6][7][8]

» Validation: Check pH. The reaction releases no gas, but ensuring the solution remains
neutral/basic helps solubility.

e Rinse: The resulting Bunte salt is water-soluble and far less toxic. Rinse glassware with
water, collecting the first rinse into the halogenated waste stream as a precaution.
Subsequent rinses can be sewered if local regulations permit (check local POTW limits).

Waste Disposal Lifecycle

Disposal must adhere to a "Cradle-to-Grave" tracking system. This compound must never be
mixed with non-halogenated solvents (like acetone or methanol) in the waste stream, as this
complicates the incineration process and violates EPA segregation rules.

Labeling:
Contains 3-(Chloromethy)-6-methylquinoline
Codes: D002, Halogenated

High-Temp Incineration

(>1100°C)

i N " . Containerization:
Synthesis/Experiment egregation Point: HDPE or Glass Carboy
Source ialogenated Organics
(Vented Cap)
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Figure 2: Waste stream lifecycle. The critical control point is Segregation; mixing with oxidizers
(peroxides, nitric acid) can cause immediate exothermic decomposition.

Regulatory Compliance (USA/EU)
EPA (United States)

e RCRA Status: While not explicitly listed on the "P" or "U" lists (40 CFR 261.33), itis a
Characteristic Waste due to reactivity and potential corrosivity.

e Waste Code Assignment:
o D002: If the waste stream pH

2.

o Halogenated Solvent Codes (F-Codes): If dissolved in spent methylene chloride or
chloroform, the mixture carries FO01/F002 codes.

o Best Practice: Label as "Non-RCRA Regulated Halogenated Waste" only if pure and pH
neutral, but most EHS protocols default to treating it as Hazardous Waste due to the
mutagenic potential.

REACHI/CLP (European Union)

e Disposal Code (EWC):07 01 03* (organic halogenated solvents, washing liquids and mother
liquors).

e Packaging: Must be UN-approved packaging (e.g., 1H1 for plastic drums).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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